N-Butyltriethylammoniumchloride
Overview
Description
N-Butyltriethylammoniumchloride (BTEAC) is a quaternary ammonium salt that has been widely used in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and organic solvents. BTEAC has been used as a phase transfer catalyst, surfactant, and ionic liquid in various chemical reactions.
Mechanism Of Action
N-Butyltriethylammoniumchloride acts as a phase transfer catalyst by forming a complex with the reactants and transferring them between the two immiscible phases. It also acts as a surfactant by reducing the interfacial tension between the two phases and stabilizing the emulsion. In electrochemistry, N-Butyltriethylammoniumchloride acts as an electrolyte by providing ions for the electrochemical reaction. In gas chromatography, N-Butyltriethylammoniumchloride acts as an ionic liquid by forming a stationary phase that interacts with the analytes and improves the separation efficiency.
Biochemical And Physiological Effects
There is limited information available on the biochemical and physiological effects of N-Butyltriethylammoniumchloride. However, it has been reported that N-Butyltriethylammoniumchloride can cause skin and eye irritation and should be handled with care.
Advantages And Limitations For Lab Experiments
N-Butyltriethylammoniumchloride has several advantages in lab experiments such as its ability to facilitate the transfer of reactants between immiscible phases, stabilize emulsions, enhance the conductivity of electrolyte solutions, and improve the separation efficiency of analytes in gas chromatography. However, N-Butyltriethylammoniumchloride has limitations such as its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the use of N-Butyltriethylammoniumchloride in scientific research. One potential direction is the development of new synthetic routes for N-Butyltriethylammoniumchloride that are more efficient and environmentally friendly. Another direction is the application of N-Butyltriethylammoniumchloride in new fields such as catalysis, nanotechnology, and biotechnology. N-Butyltriethylammoniumchloride could also be used as a template for the synthesis of new quaternary ammonium salts with unique properties. Further research is needed to explore the full potential of N-Butyltriethylammoniumchloride in scientific research.
Conclusion:
In conclusion, N-Butyltriethylammoniumchloride is a versatile quaternary ammonium salt that has been widely used in scientific research. It has been used as a phase transfer catalyst, surfactant, and ionic liquid in various chemical reactions. N-Butyltriethylammoniumchloride has several advantages in lab experiments, but also has limitations such as potential toxicity. Further research is needed to explore the full potential of N-Butyltriethylammoniumchloride in scientific research.
Scientific Research Applications
N-Butyltriethylammoniumchloride has been used in various scientific research fields such as organic synthesis, electrochemistry, and analytical chemistry. It has been used as a phase transfer catalyst in organic reactions to facilitate the transfer of reactants between immiscible phases. N-Butyltriethylammoniumchloride has also been used as a surfactant in emulsion polymerization to stabilize the emulsion and control the particle size. In electrochemistry, N-Butyltriethylammoniumchloride has been used as an electrolyte in electrochemical cells to enhance the conductivity of the electrolyte solution. N-Butyltriethylammoniumchloride has also been used as an ionic liquid in gas chromatography to improve the separation efficiency of the analytes.
properties
IUPAC Name |
butyl(triethyl)azanium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H24N.ClH/c1-5-9-10-11(6-2,7-3)8-4;/h5-10H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMDRYIFEJILWIP-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[N+](CC)(CC)CC.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60447215 |
Source
|
| Record name | N-Butyltriethylammoniumchloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60447215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Butyltriethylammoniumchloride | |
CAS RN |
24344-65-8 |
Source
|
| Record name | 1-Butanaminium, N,N,N-triethyl-, chloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24344-65-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Butyltriethylammoniumchloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60447215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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